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Compound of Interest

Compound Name: Fexlamose

Cat. No.: B15623112

Disclaimer: This document provides essential safety and logistical information for the handling
of Fexlamose based on its chemical nature as a thiol-modified carbohydrate and general
laboratory safety guidelines. As no specific Safety Data Sheet (SDS) for Fexlamose is publicly
available, this guidance is derived from best practices for handling similar thiol-containing
compounds and investigational drugs. Researchers, scientists, and drug development
professionals should always consult their institution's Environmental Health and Safety (EHS)
department for a formal risk assessment before handling any new chemical.

Fexlamose (also known as AER-01 or MUC-031) is a mucolytic agent under investigation for
the treatment of chronic obstructive pulmonary disease (COPD) and other muco-obstructive
lung diseases.[1][2] Its mechanism of action involves the cleavage of disulfide bonds in mucin,
the primary protein in mucus.[1][2] As a thiol-modified carbohydrate, specific precautions must
be taken to ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure to Fexlamose. The following table
summarizes the recommended PPE for various laboratory activities involving this compound.
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Activity

Recommended Personal Protective
Equipment (PPE)

Weighing and preparing solutions

- Nitrile or neoprene gloves (double-gloving is
recommended)[3] - Disposable gown with tight-
fitting cuffs[4] - Safety goggles and a face
shield[4] - N95 or higher-rated respirator[5]

Handling solutions and cell cultures

- Nitrile or neoprene gloves[4] - Laboratory coat
or disposable gown[4] - Safety glasses with side

shields

Cleaning and disposal

- Heavy-duty nitrile or neoprene gloves -
Disposable gown - Safety goggles and a face
shield

Operational Plan: Safe Handling of Fexlamose

All procedures involving Fexlamose, especially the handling of the pure compound or

concentrated solutions, should be performed in a certified chemical fume hood to minimize

inhalation exposure.[6]

Experimental Workflow for Handling Fexlamose
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Caption: Workflow for the safe handling of Fexlamose in a laboratory setting.
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Disposal Plan

Proper disposal of Fexlamose and associated waste is crucial to prevent environmental
contamination and ensure safety. Thiol-containing compounds can often be neutralized before
disposal.

Fexlamose Waste Disposal Protocol

o Segregate Waste: All materials contaminated with Fexlamose (e.g., pipette tips, gloves,
vials) should be collected in a designated, labeled hazardous waste container.[6][7]

e Liquid Waste Treatment: Unused or waste solutions of Fexlamose should be treated to
oxidize the thiol group. This can typically be achieved by slowly adding the thiol solution to
an excess of a basic sodium hypochlorite solution (household bleach) with stirring in a
chemical fume hood.[8][9] This reaction can be exothermic, so it should be done with
caution.[6][9]

» Final Disposal: The neutralized solution should be disposed of as hazardous chemical waste
according to your institution's guidelines.[6][7] Never pour untreated Fexlamose solutions
down the drain.

Logical Flow for Fexlamose Disposal
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Caption: Logical workflow for the proper disposal of Fexlamose waste.

Storage and Stability

Proper storage is essential to maintain the integrity of Fexlamose.

Storage Condition Duration
-80°C 6 months
-20°C 1 month

Store in a sealed container, away from moisture and light.[1]

By adhering to these safety and logistical guidelines, researchers can minimize risks and
ensure the safe and effective use of Fexlamose in their work. Always prioritize safety and
consult with your institution's safety professionals for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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